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Compound of Interest

Compound Name: Isopropyl cyanoacetate

Cat. No.: B077066

For researchers, scientists, and professionals in drug development, a thorough understanding
of key chemical reagents is paramount. Isopropyl cyanoacetate, a versatile building block in
organic synthesis, is one such compound. This guide provides core technical data, a detailed
experimental protocol for its synthesis, and a logical workflow visualization to support its
application in research and development.

Core Molecular Data

Isopropyl cyanoacetate is an organic compound valued for its reactive methylene group,
which is activated by adjacent cyano and ester functionalities. This reactivity makes it a crucial
intermediate in various chemical transformations, particularly in the synthesis of heterocyclic

compounds.
Property Value Citations
Chemical Formula CeHoaNO2 [11[2]
Linear Formula NCCH2COOCH(CHs)2 [3]
Molecular Weight 127.14 g/mol [1112][3]
IUPAC Name propan-2-yl 2-cyanoacetate [1]
CAS Number 13361-30-3 [2][3]
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Synthesis of Isopropyl Cyanoacetate: Experimental
Protocol

The most common method for synthesizing isopropyl cyanoacetate is through the Fischer
esterification of cyanoacetic acid with isopropyl alcohol, utilizing an acid catalyst. This reaction
is equilibrium-driven, often requiring the removal of water to achieve a high yield.

Objective:

To synthesize isopropyl cyanoacetate via acid-catalyzed esterification.

Materials:

e Cyanoacetic acid

« |sopropyl alcohol (Isopropanol)

o Concentrated sulfuric acid (H2SOa4) or p-Toluenesulfonic acid

» Toluene or another suitable solvent for azeotropic removal of water
e Sodium bicarbonate (NaHCO3) solution, saturated

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
e Round-bottom flask

o Dean-Stark apparatus or Soxhlet extractor with a drying agent

e Reflux condenser

e Heating mantle

e Separatory funnel

e Rotary evaporator
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Distillation apparatus

Methodology:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, combine cyanoacetic acid, a molar excess of isopropyl alcohol (typically 2-3
equivalents), and a suitable solvent such as toluene.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the
reaction mixture.

Reflux and Water Removal: Heat the mixture to reflux. The water formed during the
esterification will be azeotropically removed with the solvent and collected in the Dean-Stark
trap. Continue the reflux until no more water is collected, indicating the reaction is nearing
completion.

Work-up - Neutralization: Cool the reaction mixture to room temperature. Carefully transfer
the mixture to a separatory funnel and wash it sequentially with water, a saturated sodium
bicarbonate solution to neutralize the acid catalyst, and finally with brine.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium
sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent and excess isopropy!
alcohol using a rotary evaporator.

Purification: The crude isopropyl cyanoacetate can be purified by vacuum distillation to
yield the final, high-purity product.

Synthesis Workflow

The following diagram illustrates the key stages in the synthesis and purification of isopropyl

cyanoacetate as described in the protocol.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b077066?utm_src=pdf-body
https://www.benchchem.com/product/b077066?utm_src=pdf-body
https://www.benchchem.com/product/b077066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Workflow for Isopropyl Cyanoacetate Synthesis
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Workflow for Isopropyl Cyanoacetate Synthesis
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This technical guide provides essential information for the effective use of isopropyl
cyanoacetate in a laboratory setting. The compound's well-defined properties and established
synthetic routes make it a reliable reagent for professionals engaged in chemical synthesis and
drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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